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Compound Focus: Tyrphostin 23

CAS No.: 118409-57-7

Cat. No.: S517479

Tyrphostin 23 (AG-18) Key Biochemical Data

The table below summarizes the fundamental quantitative data for Tyrpheostin 23, essential for planning

your experiments.

Parameter Value |/ Description Notes | Context

ICso (Cell Assay) 35 uM [1] Half-maximal inhibitory concentration for EGFR.
Ki 11 uM [1] Inhibition constant for EGFR.

Molecular Weight 186.17 g/mol [1]

CAS Number 118409-57-7 [1]

Chemical Formula C10HeN202 [1]

Solubility (DMSO) 100 mg/mL (537.14 mM)  Solution may require ultrasonication; DMSO is

[1] hygroscopic.
Recommended 10-25 mg/mL in DMSO For preparing aliquots to avoid repeated freeze-
Stock [1] thaw cycles.
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Experimental Protocols & Application Notes

While the search results do not contain a complete step-by-step protocol for using Tyrphostin 23, they

provide crucial insights from published research that can guide your experimental setup.

¢ In Vitro Cell Treatment:

o Dosing: Tyrphostin 23 has been used at a concentration of 10 pM in cell-based assays to
inhibit EGFR and study its effects on cell proliferation [1].

o Pre-treatment: Cells can be treated with the inhibitor for 2 hours prior to applying another
stimulus or conducting the main experiment, a common practice for kinase inhibitors [2].

o Solvent Control: Always include a vehicle control group (e.g., DMSO at the same dilution as
used with the compound) to account for any solvent effects on the cells.

e Mechanism & Specificity Considerations:

o Primary Target: Tyrphostin 23 is a known EGFR inhibitor [1].

o Off-Target Effects: Be aware that Tyrphostin A23 can also inhibit clathrin-mediated
endocytosis by disrupting the interaction between YXX® motifs in membrane receptors and
the p2 subunit of the AP-2 adaptor complex [3]. This is a crucial consideration for experiments
studying receptor internalization, as its effects may not be solely due to EGFR inhibition.

Troubleshooting Common Experimental Issues

Issue Potential Cause Suggested Solution
Low or No Compound degradation; Use fresh stock solutions; validate activity with a
Activity in Cell insufficient concentration; cell positive control cell line known to be sensitive to
Assay line not dependent on targeted  EGFR inhibition; perform a dose-response
pathway. curve.
High Cell Death Excessive concentration of Titrate the compound to find an effective but
or Toxicity Tyrphostin 23; solvent (DMSO)  non-toxic dose; ensure final DMSO
toxicity. concentration is low (typically <0.1%). A study
noted that other tyrphostins showed toxicity at
10 uM [2].
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Issue Potential Cause Suggested Solution

Unexpected Inhibition of AP-2 adaptor If your experiment involves receptor trafficking,
Effects on complex, an off-target effect of  confirm findings with a more specific EGFR
Endocytosis A23 [3]. inhibitor that does not affect endocytosis (e.g.,

another tyrphostin control as in [3]).

Poor Solubility in  Precipitation upon dilution from  Ensure the compound is first dissolved in high-
Aqueous Buffer DMSO stock into cell culture quality DMSO before adding to medium. Vortex
medium. thoroughly after dilution. The final solution can
be briefly sonicated to aid dissolution [1].

Mechanism of Action & Signaling Pathway

The following diagram synthesizes information from the search results to illustrate the dual mechanisms of

Tyrphostin A23, which is critical for interpreting your experimental results.
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This diagram highlights that Tyrphostin A23 has two distinct molecular targets, which can lead to convergent

phenotypic outcomes such as inhibited cell proliferation [1] [3].

Key Insights for Experimental Design

¢ Interpret Results Cautiously: Because Tyrphostin A23 inhibits both EGFR kinase activity and
receptor internalization, it can be difficult to decouple which mechanism is responsible for an
observed effect. Design control experiments accordingly [3].

¢ Stock Solution Management: Prepare a concentrated stock solution in DMSO, aliquot it, and store
at -20°C or -80°C. Avoid repeated freeze-thaw cycles to maintain compound stability [1].

¢ Vehicle is Critical: The maximum tolerated concentration of DMSO in cell culture varies by cell type
but is often around 0.1%. Always match the DMSO concentration in all your experimental and control
groups.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.medchemexpress.com/AG-18.html?srsltid=AfmBOoo_7KnI6RQKmsrItrQ_AAPBxnyhpDIK-_6so9JD_13LJvkuDSYv
https://www.sciencedirect.com/science/article/pii/S0021925819647897
https://www.sciencedirect.com/science/article/pii/S0021925819647897
https://www.medchemexpress.com/AG-18.html?srsltid=AfmBOoo_7KnI6RQKmsrItrQ_AAPBxnyhpDIK-_6so9JD_13LJvkuDSYv
https://www.smolecule.com/products/s517479?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/AG-18.html?srsltid=AfmBOoo_7KnI6RQKmsrItrQ_AAPBxnyhpDIK-_6so9JD_13LJvkuDSYv
https://pmc.ncbi.nlm.nih.gov/articles/PMC3519243/
https://www.sciencedirect.com/science/article/pii/S0021925819647897
https://www.smolecule.com/products/b517479#tyrphostin-23-experimental-conditions-optimization
https://www.smolecule.com/products/b517479#tyrphostin-23-experimental-conditions-optimization
https://www.smolecule.com/products/b517479#tyrphostin-23-experimental-conditions-optimization
https://www.smolecule.com/products/s517479?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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